3-(3,4-dimethylphenyl)-2-[(3-fluorobenzyl)sulfanyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C23H21FN2OS2
• Molecular Weight: 424.6 g/mol
• IUPAC Name: 3-(3,4-dimethylphenyl)-2-[(3-fluorophenyl)methylsulfanyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C23H21FN2OS2/c1-13-8-9-19(10-14(13)2)26-22(27)20-15(3)16(4)29-21(20)25-23(26)28-12-17-6-5-7-18(24)11-17/h5-11H,12H2,1-4H3
• InChI Key: LIMZEFRKGZYXHX-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2C(=O)C3=C(N=C2SCC4=CC(=CC=C4)F)SC(=C3C)C)C

Description

3-(3,4-dimethylphenyl)-2-[(3-fluorobenzyl)sulfanyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one is a novel compound with potential therapeutic uses.

Mechanism of Action

The mechanism of action of 3-(3,4-dimethylphenyl)-2-[(3-fluorobenzyl)sulfanyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes involved in the inflammatory response and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress, as well as inhibit tumor growth. Additionally, it has been shown to have a low toxicity profile, making it a potentially safe therapeutic option.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3,4-dimethylphenyl)-2-[(3-fluorobenzyl)sulfanyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential therapeutic uses in various scientific research areas. However, a limitation is that its mechanism of action is not fully understood, and further research is needed to determine its full potential.

Future Directions

There are several future directions for research on 3-(3,4-dimethylphenyl)-2-[(3-fluorobenzyl)sulfanyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate its mechanism of action and potential therapeutic uses in various scientific research areas. Additionally, research could focus on developing more efficient synthesis methods for the compound, as well as exploring its potential use in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

The synthesis of 3-(3,4-dimethylphenyl)-2-[(3-fluorobenzyl)sulfanyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 3,4-dimethylphenyl isothiocyanate with 3-fluorobenzylamine, followed by the reaction of the resulting intermediate with 5,6-dimethyl-3,4-dihydrothieno[2,3-d]pyrimidin-4(3H)-one. The final product is obtained after purification by column chromatography.

Scientific Research Applications

3-(3,4-dimethylphenyl)-2-[(3-fluorobenzyl)sulfanyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one has been found to have potential therapeutic uses in various scientific research areas. It has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases. Additionally, it has been found to have antitumor activity, making it a potential candidate for cancer treatment.